Cas no 284680-72-4 (Isothiazole, 4-bromo-5-phenyl-)

Isothiazole, 4-bromo-5-phenyl- structure
284680-72-4 structure
Product Name:Isothiazole, 4-bromo-5-phenyl-
CAS No:284680-72-4
MF:C9H6BrNS
MW:240.119639873505
CID:1434930
PubChem ID:10800051
Update Time:2025-04-20

Isothiazole, 4-bromo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isothiazole, 4-bromo-5-phenyl-
    • 4-bromo-5-phenylisothiazole
    • 284680-72-4
    • DB-167460
    • SCHEMBL23087491
    • Inchi: 1S/C9H6BrNS/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h1-6H
    • InChI Key: NEVAMZXLBJXXHB-UHFFFAOYSA-N
    • SMILES: BrC1C=NSC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.94048
  • Monoisotopic Mass: 238.94043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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